4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide

• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol
• IUPAC Name: 4-[2-(pyridin-4-ylmethylamino)ethyl]benzenesulfonamide
• InChI: InChI=1S/C14H17N3O2S/c15-20(18,19)14-3-1-12(2-4-14)5-10-17-11-13-6-8-16-9-7-13/h1-4,6-9,17H,5,10-11H2,(H2,15,18,19)
• InChI Key: ARMMJGZHXPIXME-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CCNCC2=CC=NC=C2)S(=O)(=O)N

Description

4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide, also known as PMSF, is a chemical compound that has been extensively used in scientific research for several decades. PMSF is an inhibitor of serine proteases, which are enzymes that play a crucial role in various physiological and pathological processes.

Mechanism of Action

4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide inhibits serine proteases by irreversibly binding to the active site of the enzyme, which prevents the protease from cleaving its substrate. This binding occurs through the formation of a covalent bond between the serine residue in the active site of the enzyme and the carbonyl group of 4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide. This covalent bond is stable and irreversible, which makes 4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide a potent and specific inhibitor of serine proteases.
Biochemical and Physiological Effects:
4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide has been shown to have various biochemical and physiological effects in different systems. In vitro studies have demonstrated that 4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide can inhibit the activity of several serine proteases, including trypsin, chymotrypsin, thrombin, and plasmin. In vivo studies have shown that 4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide can reduce blood coagulation, inflammation, and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide has several advantages as a protease inhibitor for lab experiments. It is easy to use, highly specific for serine proteases, and can be used at low concentrations. However, 4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide has some limitations, such as its irreversibility and potential toxicity to cells and tissues. Therefore, researchers must use 4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide with caution and optimize its concentration and exposure time to minimize its adverse effects.

Future Directions

There are several future directions for the use of 4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide in scientific research. One direction is to explore its potential as a therapeutic agent for various diseases, such as cancer and inflammation. Another direction is to develop new protease inhibitors based on the structure of 4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide that have improved specificity and selectivity for different serine proteases. Additionally, 4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide can be used as a tool to study the role of serine proteases in different biological processes, such as cellular signaling and metabolism.

Synthesis Methods

4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide can be synthesized by reacting 4-aminobenzensulfonamide with 4-chloromethylpyridine hydrochloride in the presence of a base such as sodium hydroxide. The resulting product is then purified by recrystallization from a suitable solvent.

Scientific Research Applications

4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide has been widely used in various fields of scientific research, including biochemistry, molecular biology, and pharmacology. It is commonly used as a protease inhibitor to prevent the degradation of proteins during protein purification and analysis. 4-{2-[(4-Pyridinylmethyl)amino]ethyl}benzenesulfonamide is also used to inhibit serine proteases in cell lysates, tissues, and organs for the study of various physiological and pathological processes, such as blood coagulation, inflammation, and cancer.